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Chemical Identity & Basic Handling

The table below summarizes the fundamental chemical properties and handling guidelines for

Calceolarioside A.

Property

Specification

Chemical Name

CAS Number

Molecular
Formula

Molecular Weight

Appearance

Recommended
Storage

[(2R,3S,4R,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-4,5-dihydroxy-2-
(hydroxymethyl)oxan-3-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate [1]

84744-28-5 [1] [2] [3]

C23H26011 [1] [3]

478.45 g/mol [4] [1]

Light yellow powder [1]

Desiccate at -20°C [1]. For solutions, store at -80°C for 6 months or -20°C for 1
month [3].
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Property Specification
Hygroscopicity Not explicitly stated in literature. The instruction to "desiccate" strongly implies

that the compound is moisture-sensitive and should be protected from humidity

[1].

Solubility & Stock Solution Preparation

Understanding solubility is crucial for preparing stock solutions for biological assays. The following table

and workflow detail this process.

Solvent Solubility Information

DMSO Soluble. Likely the primary solvent for preparing
concentrated stock solutions [1] [3].

Chloroform, Dichloromethane, Ethyl Soluble [1].
Acetate, Acetone

Water Solubility is not specified. May require formulation for in
vivo studies [3].
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Start: Prepare Calceolarioside A Stock Solution

:

1. Warm vial to room temperature
before opening to prevent
condensation (=1 hour)

'

2. Gently shake vial to ensure
powder is at the bottom

:

3. Dissolve in a suitable solvent
(e.g., DMSO) to desired concentration

'

4. Aliquot stock solution
into single-use volumes

'

5. Store aliquots at recommended
temperature (-20°C or -80°C)
|

Note: Avoid repeated

freeze-thaw cycles

Click to download full resolution via product page

Stability Considerations & Inferential Data

While comprehensive stability data is unavailable, several key points can guide your experimental planning:

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s628871?utm_src=pdf-body-img
https://www.smolecule.com/products/s628871?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

e Thermal Stability: The recommendation for low-temperature storage (-20°C) suggests that the
compound may degrade at higher temperatures. Its stability under standard laboratory bench
conditions for a "few days during ordinary shipping" indicates short-term exposure to room
temperature is acceptable [3].

¢ Solution Stability: Prepared solutions have a finite lifespan. For optimal results, it is recommended
to "prepare and use the solution on the same day" [1]. If necessary, stock solutions can be stored for
several months at -80°C [3].

e Structural Indicators: Calceolarioside A contains multiple phenolic hydroxyl groups (catechol
moieties) [1]. Compounds with this structure are often prone to oxidation upon exposure to air, which
supports the need for careful handling and storage under inert conditions if possible.

Addressing Knowledge Gaps

The available scientific literature has some limitations in providing complete handling data:

¢ No Direct Hygroscopicity Data: The instruction to "desiccate" is a strong indicator, but no specific
data on water uptake rate or equilibrium is available.

¢ Limited Forced Degradation Studies: Published literature lacks detailed studies on the compound's
stability under stress conditions (e.g., acid, base, oxidation, light).

To fill these gaps in your laboratory, consider the following experimental approaches:

e Dynamic Vapor Sorption (DVS): This is the standard method to quantitatively determine if a material
is hygroscopic by measuring its weight change as a function of relative humidity.

e Accelerated Stability Studies: Monitor the purity of the powder and solutions over time under
various stress conditions (e.g., 40°C/75% RH, exposed to light) using HPLC.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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